
5-Methyl-3-hexanol: A Comprehensive Technical
Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methyl-3-hexanol

Cat. No.: B1620177 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 5-Methyl-3-hexanol, a secondary

alcohol with applications in various chemical research and development sectors. This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical properties, analytical methodologies, and

stereoisomeric forms.

Core Chemical Identifiers and Properties
5-Methyl-3-hexanol is a chiral organic compound with the molecular formula C7H16O.[1][2][3]

It exists as a racemic mixture and as individual stereoisomers. The key identifiers and

physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers for 5-Methyl-3-hexanol and its Stereoisomers
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Identifier
5-Methyl-3-hexanol
(Racemic)

(R)-5-methyl-3-
hexanol

(S)-5-methyl-3-
hexanol

CAS Number 623-55-2[1][4][5][6] 39003-07-1 93031-24-4[7]

Molecular Formula C7H16O[1][2][3] C7H16O C7H16O[7]

Molecular Weight 116.20 g/mol [1][2] 116.2013 g/mol 116.2013 g/mol [7]

InChIKey
RGCZULIFYUPTAR-

UHFFFAOYSA-N[1]

RGCZULIFYUPTAR-

ZETCQYMHSA-N

RGCZULIFYUPTAR-

SSDOTTSWSA-N[7]

Table 2: Physicochemical Properties of 5-Methyl-3-hexanol

Property Value

Boiling Point 152.00 to 153.00 °C @ 760.00 mm Hg (est.)[1]

Vapor Pressure 1.282000 mmHg @ 25.00 °C (est.)[1]

Flash Point 125.00 °F TCC (51.60 °C) (est.)[1]

Density 0.816 g/cm³[8]

Refractive Index 1.4170[8]

Water Solubility 4725 mg/L @ 25 °C (est.)[1]

logP (Octanol/Water Partition Coefficient) 1.80340[8]

Stereoisomerism and Structural Relationships
The presence of a chiral center at the third carbon atom gives rise to two stereoisomers, (R)-

and (S)-5-methyl-3-hexanol. The relationship between these isomers is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.thegoodscentscompany.com/data/rw1444471.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C623552&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C623552&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C623552&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexanol_-5-methyl
https://www.thegoodscentscompany.com/data/rw1444471.html
https://www.chembk.com/en/chem/5-METHYL-3-HEXANOL
https://www.guidechem.com/encyclopedia/5-methyl-3-hexanol-dic151135.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexanol_-5-methyl
https://www.thegoodscentscompany.com/data/rw1444471.html
https://www.chembk.com/en/chem/5-METHYL-3-HEXANOL
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexanol_-5-methyl
https://www.thegoodscentscompany.com/data/rw1444471.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexanol_-5-methyl
https://www.benchchem.com/product/b1620177?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1444471.html
https://www.thegoodscentscompany.com/data/rw1444471.html
https://www.thegoodscentscompany.com/data/rw1444471.html
https://www.lookchem.com/ProductWholeProperty_LCPL515414.htm
https://www.lookchem.com/ProductWholeProperty_LCPL515414.htm
https://www.thegoodscentscompany.com/data/rw1444471.html
https://www.lookchem.com/ProductWholeProperty_LCPL515414.htm
https://www.benchchem.com/product/b1620177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Methyl-3-hexanol (Racemic Mixture)
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(R)-5-methyl-3-hexanol
CAS: 39003-07-1
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CAS: 93031-24-4
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Caption: Relationship between racemic 5-Methyl-3-hexanol and its enantiomers.

Experimental Protocols
General Synthesis Approach
A plausible synthetic route for secondary alcohols like 5-Methyl-3-hexanol involves the

Grignard reaction. The following diagram illustrates a conceptual workflow for its synthesis.
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Conceptual Synthesis Workflow

Start Materials
(e.g., Isovaleraldehyde and Ethylmagnesium bromide)

Grignard Reaction
in Dry Ether

Acidic Work-up
(Hydrolysis)

Extraction with
Organic Solvent

Purification
(e.g., Distillation)

5-Methyl-3-hexanol

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 5-Methyl-3-hexanol.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a key analytical technique for the identification and quantification of 5-Methyl-3-
hexanol. A general experimental protocol is outlined below.
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Instrumentation: Agilent HP 5973 GC/MS or equivalent.[9]

GC Parameters:

Column: Zebron ZB-1, 20 m x 0.18 mm i.d., 0.18 µm film thickness.[9]

Carrier Gas: Helium, constant flow at 0.8 ml/min.[9]

Oven Program: 40 °C for 2 min, then ramp at 15 °C/min to 300 °C.[9]

Injection Temperature: 275 °C.[9]

Split Ratio: 1:10.[9]

MS Parameters:

Scan Mode: Full scan.

Solvent Delay: 2 min.[9]

The following diagram illustrates the typical workflow for GC-MS analysis.
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GC-MS Analysis Workflow

Sample Preparation
(Dilution in appropriate solvent)
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Caption: General workflow for the GC-MS analysis of 5-Methyl-3-hexanol.

Spectroscopic Data
A variety of spectroscopic data is available for the characterization of 5-Methyl-3-hexanol. This

includes ¹H NMR, ¹³C NMR, IR, and mass spectrometry data.[7][10] This information is crucial

for structural elucidation and purity assessment.

Biological Activity
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Currently, there is limited publicly available information regarding specific signaling pathways or

detailed biological activities of 5-Methyl-3-hexanol. It is characterized as a secondary alcohol.

[11] Further research is required to elucidate its potential roles in biological systems.

Conclusion
This technical guide provides a summary of the key chemical and physical properties of 5-
Methyl-3-hexanol, along with a general overview of its synthesis and analysis. The provided

data and workflows are intended to support researchers and scientists in their work with this

compound. As a chiral secondary alcohol, 5-Methyl-3-hexanol and its stereoisomers present

opportunities for further investigation in various fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1620177#5-methyl-3-hexanol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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